Cas no 2000384-55-2 (1,7-dioxaspiro4.4nonan-3-amine)

• Product Name: 1,7-dioxaspiro4.4nonan-3-amine
• CAS No: 2000384-55-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD32667514
• CID: 5616584
• PubChem ID: 146155645
• Update Time: 2023-11-24

1,7-dioxaspiro4.4nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[4.4]nonan-3-amine
• 2000384-55-2
• EN300-3163091
• 1,7-dioxaspiro4.4nonan-3-amine

• MDL： MFCD32667514
• Inchi： 1S/C7H13NO2/c8-6-3-7(10-4-6)1-2-9-5-7/h6H,1-5,8H2
• InChI Key： NMUCSRNAPPIDCA-UHFFFAOYSA-N
• SMILES： O1CC(CC21COCC2)N

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 243.7±40.0 °C(Predicted)
• pka: 9.63±0.20(Predicted)